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Compound of Interest

6-Cyclohexyl-4-methyl-2H-pyran-
Compound Name:
2-one

Cat. No.: B139015

This guide provides researchers, scientists, and drug development professionals with essential
information on the proper storage and handling of 6-Cyclohexyl-4-methyl-2H-pyran-2-one
(CAS: 14818-35-0), a compound often used as a synthetic intermediate and identified as an
impurity in the antifungal medication Ciclopirox.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 6-Cyclohexyl-4-methyl-2H-pyran-2-
one?

There are slightly differing recommendations for the storage temperature of this compound. To
ensure optimal stability, it is best to adhere to the most stringent conditions. It is recommended
to store the compound in a refrigerator at 2-8°C.[3] The container should be tightly sealed and
stored in a dry, dark, and well-ventilated place.[4][5] One supplier suggests that storage at
room temperature in a sealed, dry environment is also acceptable.[4] If you are storing the
compound for a long period, refrigeration is the preferred method.

Q2: Is 6-Cyclohexyl-4-methyl-2H-pyran-2-one sensitive to light?

Yes, the compound is light-sensitive.[4] It is crucial to store it in a light-protecting container,
such as an amber vial, and to minimize its exposure to light during handling and experiments.

Q3: What is the appearance of 6-Cyclohexyl-4-methyl-2H-pyran-2-one?
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The appearance of the compound can vary from a white or off-white solid to a yellow or amber-
colored substance.[4][5][6] This variation can be dependent on the purity and the supplier. If
you observe a significant change in color over time, it may be an indication of degradation.

Q4: In which solvents is 6-Cyclohexyl-4-methyl-2H-pyran-2-one soluble?

The compound has slight solubility in chloroform, dimethyl sulfoxide (DMSO), and methanol.[4]
It is largely hydrophobic due to the cyclohexyl and methyl groups.[6]

Troubleshooting Guide

Issue Potential Cause Recommended Action

Discard the reagent if purity is

) Exposure to light or air, or critical. For future use, ensure
Change in color (e.g., ) ) )
] storage at improper storage in a tightly sealed,
darkening) ) ) )
temperatures. light-resistant container at the

recommended temperature.

Verify the purity of the
compound using an
appropriate analytical method

. ) Degradation of the compound (e.g., HPLC). Ensure that the
Inconsistent experimental

due to improper storage or compound is brought to room

results handling. temperature before use if it
has been refrigerated.
Minimize exposure to light
during the experiment.
Refer to the solubility

Difficulty dissolving the Use of an inappropriate information. Sonication may

compound solvent. aid in the dissolution in slightly

soluble solvents.

Storage and Handling Recommendations

To maintain the integrity and stability of 6-Cyclohexyl-4-methyl-2H-pyran-2-one, please
adhere to the following storage conditions.
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Parameter Recommendation Rationale

2-8°C (Refrigerator) or Room
Temperature Temperature (for short-term To minimize degradation.[3][4]

storage)

) ) To prevent hydrolysis and
Atmosphere Sealed in a dry environment o
oxidation.[4]

Light Protect from light (e.g., use an The compound is light-
[
J amber vial) sensitive.[4]

Experimental Best Practices

While specific experimental protocols are application-dependent, the following are general best
practices for handling 6-Cyclohexyl-4-methyl-2H-pyran-2-one:

o Handling: Always handle the compound in a well-ventilated area.

» Dispensing: If the compound is refrigerated, allow the container to equilibrate to room
temperature before opening to prevent condensation of moisture into the compound.

» During Experimentation: Minimize the exposure of the compound and its solutions to light.
Use amber-colored glassware or cover your reaction vessels with aluminum foil.

Logical Workflow for Proper Storage
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Storage Protocol

Is container light-resistant?
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Caption: Logical workflow for the proper storage of 6-Cyclohexyl-4-methyl-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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